Cas no 2034524-71-3 (3,5-dimethyl-4-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]sulfonyl-1,2-oxazole)

• Product Name: 3,5-dimethyl-4-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]sulfonyl-1,2-oxazole
• CAS No: 2034524-71-3
• MF: C₁₆H₁₇N₅O₃S
• MW: 359.402881383896
• CID: 5379962
• Update Time: 2025-06-07

3,5-dimethyl-4-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]sulfonyl-1,2-oxazole Chemical and Physical Properties

Names and Identifiers

• 3,5-dimethyl-4-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]sulfonyl-1,2-oxazole

• Inchi： 1S/C16H17N5O3S/c1-11-16(12(2)24-18-11)25(22,23)20-8-14(9-20)21-10-15(17-19-21)13-6-4-3-5-7-13/h3-7,10,14H,8-9H2,1-2H3
• InChI Key： YFPQNXMMHZESQQ-UHFFFAOYSA-N
• SMILES： O1C(C)=C(S(N2CC(N3C=C(C4=CC=CC=C4)N=N3)C2)(=O)=O)C(C)=N1

Additional information on 3,5-dimethyl-4-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]sulfonyl-1,2-oxazole

Introduction to 3,5-dimethyl-4-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]sulfonyl-1,2-oxazole (CAS No. 2034524-71-3)

3,5-dimethyl-4-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]sulfonyl-1,2-oxazole, with the CAS number 2034524-71-3, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxazoles and features a unique structural arrangement that includes a sulfonyl group, a triazole ring, and an azetidine moiety. The combination of these functional groups endows the molecule with a diverse range of biological activities and potential therapeutic applications.

The structure of 3,5-dimethyl-4-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]sulfonyl-1,2-oxazole is characterized by its complex and multifaceted nature. The sulfonyl group (SO₂) is known for its strong electron-withdrawing properties, which can influence the molecule's reactivity and stability. The triazole ring (C₂H₃N₃) is a versatile heterocyclic moiety that is widely used in drug design due to its ability to form hydrogen bonds and participate in π-stacking interactions. The azetidine ring (C₃H₆N) adds further complexity and rigidity to the molecule, which can enhance its binding affinity to specific biological targets.

In recent years, there has been a growing interest in the development of oxazole derivatives for their potential therapeutic applications. Oxazoles are known for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The introduction of functional groups such as sulfonyl and triazole rings can significantly enhance these activities by modulating the molecule's pharmacokinetic and pharmacodynamic properties.

3,5-dimethyl-4-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]sulfonyl-1,2-oxazole has been studied for its potential as an anti-inflammatory agent. In vitro studies have shown that this compound exhibits potent inhibitory effects on the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it may have therapeutic potential in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 3,5-dimethyl-4-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]sulfonyl-1,2-oxazole has also been investigated for its antimicrobial activity. Preliminary studies have demonstrated that it possesses significant antibacterial activity against both Gram-positive and Gram-negative bacteria. This broad-spectrum activity makes it a promising candidate for the development of new antibiotics to combat multidrug-resistant bacterial infections.

In the realm of cancer research, 3,5-dimethyl-4-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]sulfonyl-1,2-oxazole has shown promising results in preclinical studies. It has been found to exhibit selective cytotoxicity against various cancer cell lines, including those derived from breast, lung, and colon cancers. Mechanistic studies suggest that this compound may target multiple signaling pathways involved in cancer cell proliferation and survival.

The pharmacokinetic properties of 3,5-dimethyl-4-[3-(4 phenyltriazol 1 yl)azetidin 1 yl]sulfonyl 1 2 oxazole have also been extensively studied. In vivo experiments have demonstrated that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are crucial for ensuring that the compound can effectively reach its intended biological targets without causing significant toxicity or adverse effects.

To further validate its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of 3 5 dimethyl 4 [3 (4 phenyltriazol 1 yl)azetidin 1 yl]sulfonyl 1 2 oxazole. Early results from phase I trials have shown promising outcomes in terms of tolerability and preliminary efficacy. These findings provide a strong foundation for advancing this compound into later stages of clinical development.

In conclusion, 3 5 dimethyl 4 [3 (4 phenyltriazol 1 yl)azetidin 1 yl]sulfonyl 1 2 oxazole (CAS No. 2034524 71 3) represents a promising candidate in the field of medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it a valuable target for further investigation and development as a potential therapeutic agent for various diseases.